Cas no 1416979-46-8 (1-(1-BroMo-2,2,2-trifluoro-ethyl)-3,5-dichloro-benzene)

• Product Name: 1-(1-BroMo-2,2,2-trifluoro-ethyl)-3,5-dichloro-benzene
• CAS No: 1416979-46-8
• MF: C₈H₄BrCl₂F₃
• MW: 307.92
• CID: 2093331
• PubChem ID: 86675118
• Update Time: 2025-05-22

1-(1-BroMo-2,2,2-trifluoro-ethyl)-3,5-dichloro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-Bromo-2,2,2-trifluoroethyl)-3,5-dichlorobenzene
• 1-(1-Bromo-2,2,2-trifluoro-ethyl)-3,5-dichloro-benzene
• WGCJPCOBAJCKHX-UHFFFAOYSA-N
• 1-(1-bromo-2,2,2-trifluoro-ethyl)-3,5-dichlorobenzene
• (+/-)-1-(1-bromo-2,2,2-trifluoroethyl)-3,5-dichlorobenzene
• CID 86675118
• Benzene, 1-(1-bromo-2,2,2-trifluoroethyl)-3,5-dichloro-
• A1-10578
• 1416979-46-8
• MFCD28141926
• SCHEMBL14321164
• F12137
• 1-(1-BroMo-2,2,2-trifluoro-ethyl)-3,5-dichloro-benzene

• Inchi： 1S/C8H4BrCl2F3/c9-7(8(12,13)14)4-1-5(10)3-6(11)2-4/h1-3,7H
• InChI Key： WGCJPCOBAJCKHX-UHFFFAOYSA-N
• SMILES： BrC(C(F)(F)F)C1C=C(C=C(C=1)Cl)Cl

Computed Properties

• Exact Mass: 305.88255g/mol
• Monoisotopic Mass: 305.88255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.9

Experimental Properties

• Density: 1.744±0.06 g/cm3(Predicted)
• Boiling Point: 228.7±40.0 °C(Predicted)

Additional information on 1-(1-BroMo-2,2,2-trifluoro-ethyl)-3,5-dichloro-benzene

1-(1-Bromo-2,2,2-Trifluoro-Ethyl)-3,5-Dichloro-Benzene (CAS No. 1416979-46-8)

The compound 1-(1-Bromo-2,2,2-Trifluoro-Ethyl)-3,5-Dichloro-Benzene, identified by the CAS number 1416979-46-8, is a highly specialized organic chemical with a complex structure. This compound is characterized by its unique combination of halogen substituents, which include bromine and chlorine atoms attached to a benzene ring and a trifluoroethyl group. The presence of multiple halogens in its structure makes it an interesting subject for research in various fields such as materials science, pharmacology, and environmental chemistry.

The molecular structure of this compound consists of a benzene ring with three substituents: two chlorine atoms at the 3 and 5 positions and a trifluoroethyl bromide group at the 1 position. The trifluoroethyl group (CF3CH2-) is attached to the benzene ring via a carbon-carbon bond. The bromine atom in the trifluoroethyl group adds another layer of complexity to the molecule's reactivity and stability. This structure makes the compound highly electron-deficient due to the electronegative nature of fluorine and chlorine atoms, which can influence its chemical behavior in reactions.

Recent studies have focused on the synthesis and characterization of this compound using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules with applications in drug discovery and material science. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged to create biologically active compounds with potential therapeutic applications.

In terms of physical properties, this compound exhibits a high melting point due to the strong van der Waals forces between the molecules caused by the fluorinated groups. Its boiling point is also significantly elevated compared to similar compounds without fluorination. These properties make it suitable for use in high-temperature applications or as a precursor in the synthesis of thermally stable polymers.

The synthesis of 1-(1-Bromo-2,2,2-Trifluoro-Ethyl)-3,5-Dichloro-Benzene typically involves multi-step reactions starting from chlorobenzene derivatives. The introduction of the trifluoroethyl bromide group is often achieved through Friedel-Crafts alkylation or other electrophilic substitution methods. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing side reactions and improving yields.

In environmental chemistry, this compound has been studied for its persistence and bioaccumulation potential. Due to its stable structure and resistance to degradation under normal environmental conditions, it has raised concerns about its long-term impact on ecosystems. However, ongoing research aims to develop methods for its safe disposal and minimize its environmental footprint.

From a pharmacological perspective, this compound has shown promise as a building block for drug development. Its ability to act as an electrophilic agent in nucleophilic aromatic substitution reactions makes it valuable in creating bioactive molecules with specific targeting capabilities. Recent studies have explored its role in developing antiviral agents and anticancer drugs by modifying its structure to enhance bioavailability and efficacy.

In conclusion, 1-(1-Bromo-2,2,2-Trifluoro-Ethyl)-3,5-Dichloro-Benzene (CAS No. 1416979-46-8) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties make it an essential component in modern chemical research and industrial applications. As scientific understanding continues to evolve, this compound will likely play an increasingly important role in advancing technological innovations while addressing global challenges such as environmental sustainability and human health.